Cas no 22550-76-1 (A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI))

A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI) structure
22550-76-1 structure
Product Name:A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI)
CAS No:22550-76-1
MF:C30H52O4
MW:476.731490135193
CID:262651
PubChem ID:193011
Update Time:2025-04-19

A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI)
    • (3R,4S,5bR,9S,11aR)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-4,7,9-triol
    • (3R,3aS,4S,5aR,5bR,7S,7aR,9S,11aR,11bR,13aR,13bR)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-4,7,9-triol
    • Hopane-3,6,16,22-tetrol
    • (3R, 3aS, 4S, 5aR, 5bR, 7S, 7aR, 9S, 11aR, 11bR, 13aR, 13bR)-3-(2-hydroxypropan-2-yl)-5a, 5b, 8, 8, 11a, 13b-hexamethyl-1, 2, 3, 3a, 4, 5, 6, 7, 7a, 9, 10, 11, 11b, 12, 13, 13a-hexadecahydrocyclopenta[a]chrysene-4, 7, 9-triol
    • 22550-76-1
    • DTXSID80945203
    • CHEMBL3392009
    • A'-Neogammacerane-3,6,16,22-tetrol, (3beta,6alpha,16beta,21beta)-
    • AKOS040748953
    • Mollugogenol A
    • Inchi: 1S/C30H52O4/c1-25(2)22(33)12-14-28(6)21-10-9-20-27(5)13-11-17(26(3,4)34)23(27)18(31)15-29(20,7)30(21,8)16-19(32)24(25)28/h17-24,31-34H,9-16H2,1-8H3/t17-,18+,19+,20-,21-,22+,23-,24+,27-,28-,29-,30-/m1/s1
    • InChI Key: USLXSBTYECTZSS-HAYDXIIZSA-N
    • SMILES: O[C@H]1C[C@]2(C)[C@H](CC[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4[C@H](C[C@@]23C)O)O)[C@@]2(C)CC[C@@H](C(C)(C)O)[C@@H]21

Computed Properties

  • Exact Mass: 476.38656014g/mol
  • Monoisotopic Mass: 476.38656014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 838
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 80.9Ų

A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI) Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen